Cas no 1246168-87-5 (methyl (2S)-2-isothiocyanato-2-phenylacetate)

• Product Name: methyl (2S)-2-isothiocyanato-2-phenylacetate
• CAS No: 1246168-87-5
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 5901506
• PubChem ID: 124433570
• Update Time: 2025-05-19

methyl (2S)-2-isothiocyanato-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-isothiocyanato-2-phenylacetate
• EN300-1458947
• 1246168-87-5
• (S)-Methyl 2-isothiocyanato-2-phenylacetate

• Inchi： 1S/C10H9NO2S/c1-13-10(12)9(11-7-14)8-5-3-2-4-6-8/h2-6,9H,1H3/t9-/m0/s1
• InChI Key： SCWSLEVKFWIFPI-VIFPVBQESA-N
• SMILES： S=C=N[C@H](C(=O)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 207.03539970g/mol
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl (2S)-2-isothiocyanato-2-phenylacetate

Comprehensive Guide to Methyl (2S)-2-isothiocyanato-2-phenylacetate (CAS No. 1246168-87-5): Properties, Applications, and Market Insights

Methyl (2S)-2-isothiocyanato-2-phenylacetate (CAS No. 1246168-87-5) is a specialized chiral compound widely used in organic synthesis and pharmaceutical research. This compound, featuring an isothiocyanate functional group, is valued for its role in asymmetric synthesis and as a building block for bioactive molecules. Its unique structure, combining a phenylacetate backbone with a stereospecific isothiocyanate moiety, makes it a versatile intermediate in medicinal chemistry and agrochemical development.

The growing demand for chiral compounds like methyl (2S)-2-isothiocyanato-2-phenylacetate is driven by advancements in enantioselective catalysis and green chemistry. Researchers are increasingly focusing on sustainable synthetic routes, aligning with global trends toward eco-friendly processes. This compound’s ability to participate in click chemistry and multicomponent reactions further enhances its appeal in drug discovery and material science.

One of the key applications of methyl (2S)-2-isothiocyanato-2-phenylacetate is in the synthesis of heterocyclic compounds, which are pivotal in developing new pharmaceuticals. Its isothiocyanate group enables efficient coupling with amines and thiols, facilitating the construction of complex molecular architectures. Recent studies highlight its utility in creating anticancer agents and antimicrobial derivatives, addressing urgent healthcare challenges.

From a commercial perspective, the market for chiral intermediates like CAS No. 1246168-87-5 is expanding, particularly in Asia-Pacific regions. Pharmaceutical companies and contract research organizations (CROs) are investing heavily in enantiomerically pure compounds to accelerate drug development. The compound’s stability under mild conditions and compatibility with diverse reaction media make it a preferred choice for industrial-scale applications.

Quality control and regulatory compliance are critical for methyl (2S)-2-isothiocyanato-2-phenylacetate suppliers. Analytical techniques such as HPLC and NMR spectroscopy ensure high purity and stereochemical integrity. Suppliers must adhere to Good Manufacturing Practices (GMP) to meet the stringent requirements of the pharmaceutical industry, where even minor impurities can impact drug efficacy and safety.

In summary, methyl (2S)-2-isothiocyanato-2-phenylacetate (CAS No. 1246168-87-5) is a high-value compound with broad applications in drug discovery and specialty chemicals. Its role in enabling stereoselective synthesis and contributing to sustainable chemistry underscores its importance in modern research. As the demand for precision molecules grows, this compound is poised to remain a key player in the fine chemicals market.